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Compound of Interest

Compound Name: 6-(Benzyloxy)pyridin-3-amine

Cat. No.: B1269773 Get Quote

An In-depth Technical Guide to 6-(Benzyloxy)pyridin-3-amine

This technical guide provides a comprehensive overview of the physical and chemical

properties of 6-(Benzyloxy)pyridin-3-amine, tailored for researchers, scientists, and

professionals in drug development. This document includes key data, experimental protocols,

and visualizations to support its application in research and synthesis.

Core Properties of 6-(Benzyloxy)pyridin-3-amine
6-(Benzyloxy)pyridin-3-amine, with CAS number 75926-65-7, is a substituted pyridine

derivative.[1][2][3][4] It serves as a valuable building block in organic synthesis, particularly in

the development of pharmaceutical compounds.[5] Its structure, featuring a benzyloxy group

and an amine on the pyridine ring, imparts specific reactivity and properties that are leveraged

in the synthesis of more complex molecules.

Physicochemical Data
The fundamental physical and chemical properties of 6-(Benzyloxy)pyridin-3-amine are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₁₂H₁₂N₂O [1][2][3][6]

Molecular Weight 200.24 g/mol [1][3][4][6]

CAS Number 75926-65-7 [1][2][3][4]

Density 1.180 ± 0.06 g/cm³ (Predicted) [1]

Melting Point Not available [2]

Boiling Point Not available [2]

Polar Surface Area (PSA) 48.1 Å² [1]

XLogP3 2.8 [1]

Storage Temperature
Room temperature, under inert

atmosphere
[3]

Spectroscopic Data
While a comprehensive public database of its spectra is not readily available, typical analytical

techniques such as NMR (Nuclear Magnetic Resonance), HPLC (High-Performance Liquid

Chromatography), and LC-MS (Liquid Chromatography-Mass Spectrometry) are used to

characterize 6-(Benzyloxy)pyridin-3-amine.[3] For analogous compounds like 2,6-

Bis(benzyloxy)pyridine, aromatic protons typically appear between δ 7.2–8.0 ppm, and the

benzyl methylene protons resonate near δ 5.3 ppm in ¹H NMR spectra.[5]

Experimental Protocols
Synthesis of 6-(Benzyloxy)pyridin-3-amine
A common synthetic route to 6-(Benzyloxy)pyridin-3-amine involves the reduction of a nitro-

substituted precursor.[5]

Reaction: Reduction of 2-(benzyloxy)-5-nitropyridine.

Reagents and Conditions:

Starting Material: 2-(benzyloxy)-5-nitropyridine
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Reducing Agent: Iron powder (Fe)

Catalyst/Promoter: Ammonium chloride (NH₄Cl)

Solvent: A mixture of Tetrahydrofuran (THF) and water

Temperature: 75°C

Reaction Time: 5 hours

Procedure:

To a solution of 2-(benzyloxy)-5-nitropyridine in a mixture of THF and water, add iron powder

and ammonium chloride.

Heat the reaction mixture to 75°C and maintain for 5 hours with stirring.

Monitor the reaction progress using a suitable technique (e.g., TLC or LC-MS).

Upon completion, the reaction is worked up to isolate the crude product.

Purification is typically achieved through column chromatography to yield pure 6-
(Benzyloxy)pyridin-3-amine. This method has been reported to achieve a high yield.[5]

Synthesis Workflow for 6-(Benzyloxy)pyridin-3-amine

2-(Benzyloxy)-5-nitropyridine

Fe, NH4Cl
THF/H2O, 75°C

Reduction

6-(Benzyloxy)pyridin-3-amine
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Caption: Synthesis of 6-(Benzyloxy)pyridin-3-amine via reduction.

Chemical Reactivity and Applications
The amine group on the pyridine ring is a key functional group that allows for a variety of

subsequent chemical transformations. It can act as a nucleophile and is a common starting

point for the introduction of other functionalities.

Role in Drug Discovery and Organic Synthesis
6-(Benzyloxy)pyridin-3-amine is a precursor for the synthesis of biologically active molecules,

including potential antiviral and antibiotic agents.[5] The amine functionality can be used in

coupling reactions, such as the Suzuki-Miyaura coupling after conversion to a boronic acid

derivative, to create biaryl structures commonly found in drug candidates.[5] It is also a key

intermediate in the synthesis of kinase inhibitors, where the aminopyridine scaffold can interact

with the hinge region of protein kinases.[7]

Application of 6-(Benzyloxy)pyridin-3-amine in Synthesis

6-(Benzyloxy)pyridin-3-amine

Further Functionalization
(e.g., Diazotization, Coupling)

Chemical Transformation

Advanced Intermediates

Biologically Active Compounds
(e.g., Kinase Inhibitors, Antivirals)

Final Synthesis Steps
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Caption: Role as a building block in drug discovery.

Safety and Handling
Proper safety precautions should be taken when handling 6-(Benzyloxy)pyridin-3-amine.

Handling: Use in a well-ventilated area.[1] Wear suitable protective clothing, gloves, and

eye/face protection.[1] Avoid contact with skin and eyes and prevent the formation of dust

and aerosols.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.

First Aid:

Skin Contact: Wash off immediately with soap and plenty of water.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.

Inhalation: Move to fresh air.

Ingestion: Seek immediate medical attention.

This guide provides a foundational understanding of 6-(Benzyloxy)pyridin-3-amine for its

effective and safe use in a laboratory and research setting. For lot-specific data, always refer to

the Certificate of Analysis provided by the supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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